N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H18N2O3S/c1-10-8-13(16-19-10)14(18)15-5-2-11(3-6-17)12-4-7-20-9-12/h4,7-9,11,17H,2-3,5-6H2,1H3,(H,15,18)
• InChI Key: MFUDVKYKBKUZIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-5-methylisoxazole-3-carboxamide, also known as AM-2201, is a synthetic cannabinoid that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors, CB1 and CB2, which are responsible for mediating the effects of endocannabinoids in the body.

Scientific Research Applications

Isoxazole Derivatives and Enzyme Inhibition

Isoxazole derivatives, similar to the compound of interest, have been investigated for their potential as disease-modifying antirheumatic drugs. For instance, certain isoxazole compounds such as leflunomide and its active metabolites have shown significant inhibitory effects on mitochondrial dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine nucleotide synthesis. This inhibition is relevant for understanding the compounds' effects on immune cell functions, suggesting potential applications in immunosuppression and transplantation medicine (Knecht & Löffler, 1998).

Structural Studies of Isoxazole Compounds

Research into the structure of isoxazole amino esters has provided detailed insights into the molecular configuration of these compounds, which is essential for understanding their chemical behavior and potential interactions with biological molecules. Such structural studies are foundational for designing drugs with specific properties (Smith et al., 1991).

Development of New Therapeutics

Isoxazole derivatives have been part of the development of new therapeutic agents, such as selective histone deacetylase 6 inhibitors. These compounds show promise in ameliorating Alzheimer's disease phenotypes by decreasing tau protein phosphorylation and aggregation, highlighting their potential in neurodegenerative disease research (Lee et al., 2018).

Antimicrobial Activity

Isoxazole compounds have been synthesized and evaluated for their antimicrobial activity, offering potential applications in addressing bacterial and fungal infections. For example, novel thiophenyl pyrazoles and isoxazoles have been synthesized using green chemistry approaches and shown to exhibit significant antimicrobial properties (Sowmya et al., 2018).